BE“GHE Foundational & Exploratory

Check Availability & Pricing

Arsanilic Acid (CAS No. 98-50-0): A
Comprehensive Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Arsanilic acid

Cat. No.: B1665176

For Researchers, Scientists, and Drug Development Professionals

Arsanilic acid, with the CAS number 98-50-0, is an organoarsenic compound that has
historically been used as a veterinary feed additive to promote growth and prevent disease in
poultry and swine.[1] While its use in animal feed has been largely phased out in many regions
due to concerns about arsenic toxicity, it remains a compound of interest for researchers in
toxicology, environmental science, and pharmacology. This technical guide provides an in-
depth overview of arsanilic acid, including its physicochemical properties, synthesis, analytical
methods, and known biological and toxicological pathways.

Core Technical Data

This section summarizes the key quantitative data for arsanilic acid in a structured format for
easy reference and comparison.

Table 1: Physical and Chemical Properties of Arsanilic
Acid
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Property Value Reference(s)

CAS Number 98-50-0 [2]

Molecular Formula CeHsAsSNOs [2]

Molecular Weight 217.05 g/mol [2]
White to off-white crystalline

Appearance _ [3]
powder or solid

Melting Point 232 °C (decomposes) [2]

Density 1.957 g/cm3 [2]
Sparingly soluble in cold water;
soluble in hot water, ethanol,

Solubility and alkaline solutions. [3]
Insoluble in acetone, benzene,
and chloroform.

pKa Not available

LogP Not available

ble 2: < | t ilic Acid

Spectral Data Type

Key Features

Reference(s)

Amax at 244 nm (in sodium

UV-Vis _ _ [4]
hydroxide solution)
Available through various
FTIR [3]
databases
Precursor Adduct: [M+H]*, m/z
LC-MS

217.9794

Table 3: Safety and Hazard Information for Arsanilic Acid

© 2025 BenchChem. All rights reserved. 2/10

Tech Support


https://en.wikipedia.org/wiki/Arsanilic_acid
https://en.wikipedia.org/wiki/Arsanilic_acid
https://en.wikipedia.org/wiki/Arsanilic_acid
https://pubchem.ncbi.nlm.nih.gov/compound/Arsanilic-Acid
https://en.wikipedia.org/wiki/Arsanilic_acid
https://en.wikipedia.org/wiki/Arsanilic_acid
https://pubchem.ncbi.nlm.nih.gov/compound/Arsanilic-Acid
https://www.benchchem.com/product/b1665176?utm_src=pdf-body
https://www.tandfonline.com/doi/abs/10.1080/10826070903526329
https://pubchem.ncbi.nlm.nih.gov/compound/Arsanilic-Acid
https://pubchem.ncbi.nlm.nih.gov/compound/Arsanilic-Acid
https://www.benchchem.com/product/b1665176?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1665176?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Hazard Information Description Reference(s)

GHSO06 (Toxic), GHS08 (Health
GHS Pictograms Hazard), GHS09 [2]

(Environmental Hazard)

H301 (Toxic if swallowed),

H331 (Toxic if inhaled), H350
Hazard Statements (May cause cancer), H410 [2]

(Very toxic to aquatic life with

long lasting effects)

_ P201, P261, P273,
Precautionary Statements [2]
P301+P310, P308+P313

Personal Protective Equipment

Dust mask, eyeshields, gloves  [5]
(PPE)

Experimental Protocols

This section provides detailed methodologies for the synthesis and analytical determination of
arsanilic acid.

Synthesis of p-Arsanilic Acid via Béchamp Reaction

This protocol is adapted from the established Béchamp reaction, which involves the reaction of
aniline with arsenic acid.[2][6]

Materials and Reagents:

Aniline

Arsenic acid (H3AsOa)

Hydrochloric acid (HCI), concentrated

Sodium hydroxide (NaOH)

Activated carbon
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¢ Distilled water
Procedure:

 In a round-bottom flask equipped with a reflux condenser and a mechanical stirrer, cautiously
add arsenic acid to an excess of aniline. The reaction is exothermic.

o Heat the mixture to 150-160°C with constant stirring for several hours. The reaction progress
can be monitored by thin-layer chromatography.

 After the reaction is complete, cool the mixture and pour it into a large volume of water.

 Acidify the aqueous solution with concentrated hydrochloric acid to precipitate the crude
arsanilic acid.

o Filter the crude product and wash with cold water.

 For purification, dissolve the crude product in a hot sodium hydroxide solution.

» Treat the alkaline solution with activated carbon to decolorize it and filter while hot.
 Acidify the filtrate with hydrochloric acid to re-precipitate the purified arsanilic acid.

« Filter the purified product, wash with cold water, and dry under vacuum.

Reaction

Click to download full resolution via product page
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Caption: Workflow for the synthesis of p-arsanilic acid.

Determination of Arsanilic Acid in Animal Feed by HPLC

This method is based on high-performance liquid chromatography with UV detection for the
quantification of arsanilic acid in complex matrices like animal feed.[4]

Instrumentation and Columns:

e High-Performance Liquid Chromatograph (HPLC) system with a UV detector.
e Anion exchange column.

Reagents and Standards:

 Arsanilic acid standard

e Sodium hydroxide (NaOH), 0.1 M

e Methanol, HPLC grade

o Water, HPLC grade

» Mobile Phase: A suitable buffer system, for example, a phosphate buffer, mixed with an
organic modifier like methanol.

Sample Preparation:

e Homogenize the animal feed sample.

e Weigh a representative portion of the homogenized sample into a centrifuge tube.

e Add a known volume of 0.1 M sodium hydroxide solution to extract the arsanilic acid.

» Vortex the mixture and then place it in a shaker or sonicator for a defined period to ensure
complete extraction.

e Centrifuge the mixture to pellet the solid matrix.
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« Filter the supernatant through a 0.45 pm syringe filter into an HPLC vial.
Chromatographic Conditions:

» Mobile Phase: Isocratic elution with a filtered and degassed mobile phase.

e Flow Rate: Typically 1.0 mL/min.

« Injection Volume: 20 pL.

o Detection Wavelength: 244 nm.[4]

e Column Temperature: Ambient or controlled.

Quantification:

» Prepare a series of standard solutions of arsanilic acid of known concentrations.

 Inject the standards to generate a calibration curve by plotting peak area against
concentration.

« Inject the prepared sample extract and determine the peak area for arsanilic acid.

o Calculate the concentration of arsanilic acid in the sample using the calibration curve.

Sample Preparation HPLC Analysis

Inject Sample HPLC System
Extract with NaOH }—» Centrifuge H Filter Supernatant }—‘—L>’ (Anion Exchange Column) UV Detection (244 nm)
Peak Area

Quantification

Generate Calibration Curve }—»

Homogenize Feed Sample }—»

Calculate Concentration
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Caption: Workflow for HPLC determination of arsanilic acid.

Biological Activity and Signaling Pathways

The biological activity of arsanilic acid is intrinsically linked to the arsenic atom in its structure.
While specific signaling pathways for arsanilic acid are not as extensively characterized as
those for inorganic arsenic, the general mechanisms of arsenic-induced cellular effects provide
a framework for understanding its potential biological impact.

Arsenic compounds are known to exert their effects through several mechanisms, including the
induction of oxidative stress, interaction with sulfhydryl groups in proteins, and modulation of
various signaling pathways.[7][8]

Key Biological Effects of Arsenic Compounds:

Induction of Oxidative Stress: Arsenic can lead to the generation of reactive oxygen species
(ROS), which can damage cellular components such as DNA, lipids, and proteins.[7]

e Enzyme Inhibition: Trivalent arsenic species have a high affinity for sulfhydryl (-SH) groups,
leading to the inhibition of critical enzymes involved in cellular metabolism and antioxidant
defense.[7]

» Apoptosis Induction: Arsenic compounds have been shown to induce programmed cell death
(apoptosis) through the activation of caspase signaling pathways.[8]

e Modulation of Signaling Pathways: Arsenic can interfere with multiple signaling pathways
that regulate cell growth, proliferation, and survival. These include:

o PI3K/Akt/mTOR Pathway: This pathway is crucial for cell survival and proliferation, and its
dysregulation by arsenic has been implicated in carcinogenesis.[9]

o Hedgehog Signaling Pathway: Aberrant activation of this pathway by arsenic has been
linked to the development of certain cancers.[10]

o NF-kB Signaling: Arsenic can modulate the activity of NF-kB, a key regulator of the
inflammatory response.[1]
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Caption: General overview of arsenic-induced cellular toxicity pathways.

© 2025 BenchChem. All rights reserved. 8/10 Tech Support


https://www.benchchem.com/product/b1665176?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1665176?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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